Cas no 122027-54-7 (Pyridine,3-[2-(1H-imidazol-5-yl)-1-phenylethyl]-)

• Product Name: Pyridine,3-[2-(1H-imidazol-5-yl)-1-phenylethyl]-
• CAS No: 122027-54-7
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 153970
• PubChem ID: 3078636
• Update Time: 2025-04-19

Pyridine,3-[2-(1H-imidazol-5-yl)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[2-(1H-imidazol-5-yl)-1-phenylethyl]-
• 3-[2-(1H-Imidazol-5-yl)-1-phenylethyl]pyridine
• Pyridine, 3-(2-(1H-imidazol-4-yl)-1-phenylethyl)-
• 3-(2-(1H-Imidazol-4-yl)-1-phenylethyl)pyridine
• BRN 4188482
• L002950
• DTXSID50924060
• 122027-54-7

• Inchi： 1S/C16H15N3/c1-2-5-13(6-3-1)16(9-15-11-18-12-19-15)14-7-4-8-17-10-14/h1-8,10-12,16H,9H2,(H,18,19)
• InChI Key： FNTVGFWNSZPDQN-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CC(C1C=NC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.11892
• Monoisotopic Mass: 249.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 440.5°Cat760mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.63
• PSA: 38.67